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Compound of Interest

Compound Name: 4-methoxy DMT

Cat. No.: B116791 Get Quote

An In-depth Technical Guide to the Synthesis of 4-methoxy-N,N-dimethyltryptamine

This technical guide provides a comprehensive overview of the primary synthesis pathways for

4-methoxy-N,N-dimethyltryptamine (4-MeO-DMT), a compound of interest to researchers in

neurochemistry and pharmacology. This document is intended for an audience of researchers,

scientists, and drug development professionals, offering detailed experimental protocols,

quantitative data, and visual representations of the synthetic routes.

Overview of Synthetic Strategies
4-methoxy-N,N-dimethyltryptamine, also known as O-methylpsilocin, is a tryptamine derivative

with a methoxy group at the 4-position of the indole ring.[1][2] Its synthesis can be achieved

through several established methods for tryptamine synthesis. The most common and versatile

routes include the Speeter-Anthony tryptamine synthesis and adaptations of the Fischer indole

synthesis.[1][3] Alternative pathways may utilize indole-3-acetic acid derivatives or involve the

N,N-dimethylation of 4-methoxytryptamine.[1]

Key Synthesis Pathways
Speeter-Anthony Tryptamine Synthesis
The Speeter-Anthony synthesis is a widely cited and robust method for preparing N,N-

disubstituted tryptamines.[1][4] This pathway begins with a substituted indole, in this case, 4-

methoxyindole. The indole is first reacted with oxalyl chloride to form an indol-3-ylglyoxylyl

chloride intermediate. This highly reactive intermediate is then treated with dimethylamine to
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yield the corresponding amide. The final step involves the reduction of the amide, typically

using a strong reducing agent like lithium aluminum hydride (LiAlH₄), to produce the target 4-

methoxy-N,N-dimethyltryptamine.[1]

Speeter-Anthony Tryptamine Synthesis
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+ Oxalyl Chloride
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Reduction (e.g., LiAlH₄)
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Caption: Speeter-Anthony synthesis of 4-MeO-DMT.

Synthesis from Indole-3-Acetic Acid
Another adaptable method for synthesizing 4-MeO-DMT starts with 4-methoxy-indole-3-acetic

acid.[1] In this approach, the carboxylic acid is first converted to a more reactive acid chloride.

This intermediate is then reacted with dimethylamine to form the corresponding amide.
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Subsequent reduction of this amide with a suitable reducing agent yields the final tryptamine

product.[1] A patent document describes a similar process for producing N,N-

dimethyltryptamine where indole-3-acetic acid is coupled with dimethylamine using EDC and

HOBt, followed by reduction.[5]
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Synthesis from 4-Methoxy-indole-3-acetic Acid

4-Methoxy-indole-3-acetic acid

Acid Chloride Intermediate

+ Thionyl Chloride
(or similar)

N,N-dimethyl-4-methoxy-indole-3-acetamide

+ Dimethylamine

4-methoxy-N,N-dimethyltryptamine

Reduction

Eschweiler-Clarke N,N-dimethylation

4-Methoxytryptamine

4-methoxy-N,N-dimethyltryptamine

+ Formaldehyde
+ Formic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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